![molecular formula C22H19ClN2O2 B4894180 [1-(4-chlorobenzyl)-1H-benzimidazol-2-yl](4-methoxyphenyl)methanol](/img/structure/B4894180.png)
[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl](4-methoxyphenyl)methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl](4-methoxyphenyl)methanol is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of benzimidazole derivatives and has been found to exhibit a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of [1-(4-chlorobenzyl)-1H-benzimidazol-2-yl](4-methoxyphenyl)methanol is not fully understood. However, it is believed to exert its biological effects by targeting specific cellular pathways and signaling molecules. The compound has been found to inhibit the activity of certain enzymes and transcription factors, which play a key role in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that [1-(4-chlorobenzyl)-1H-benzimidazol-2-yl](4-methoxyphenyl)methanol exhibits a wide range of biochemical and physiological effects. The compound has been found to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. It has also been shown to exhibit anti-inflammatory and immunomodulatory effects, which may be useful in the treatment of various inflammatory disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of [1-(4-chlorobenzyl)-1H-benzimidazol-2-yl](4-methoxyphenyl)methanol is its wide range of biological activities. This makes it a promising candidate for the development of new drugs and therapies. However, the compound also has some limitations for lab experiments, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are many potential future directions for research on [1-(4-chlorobenzyl)-1H-benzimidazol-2-yl](4-methoxyphenyl)methanol. One area of interest is the development of new drugs and therapies based on the compound. Another area of research is the elucidation of the exact mechanism of action of the compound, which could lead to the development of more targeted and effective treatments. Additionally, further studies are needed to investigate the potential side effects and toxicity of the compound, as well as its pharmacokinetics and pharmacodynamics in vivo.
Synthesis Methods
The synthesis of [1-(4-chlorobenzyl)-1H-benzimidazol-2-yl](4-methoxyphenyl)methanol involves the reaction of 1-(4-chlorobenzyl)-1H-benzimidazole with 4-methoxybenzyl alcohol in the presence of a base and a catalyst. The reaction is carried out under controlled conditions, and the final product is obtained after purification and isolation.
Scientific Research Applications
The compound [1-(4-chlorobenzyl)-1H-benzimidazol-2-yl](4-methoxyphenyl)methanol has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antitumor, and antiviral properties. The compound has also been studied for its potential use in the treatment of various diseases, including cancer, viral infections, and inflammatory disorders.
properties
IUPAC Name |
[1-[(4-chlorophenyl)methyl]benzimidazol-2-yl]-(4-methoxyphenyl)methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19ClN2O2/c1-27-18-12-8-16(9-13-18)21(26)22-24-19-4-2-3-5-20(19)25(22)14-15-6-10-17(23)11-7-15/h2-13,21,26H,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAKGUAHMFYICHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(C2=NC3=CC=CC=C3N2CC4=CC=C(C=C4)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[1-[(4-Chlorophenyl)methyl]benzimidazol-2-yl]-(4-methoxyphenyl)methanol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.